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Compound of Interest

Compound Name: (2S)-2-methoxypropane-1-thiol
CAS No.: 2348281-06-9
Cat. No.: B6236624
Get Quote
. J

Role: Chiral Side-Chain Installation for VLCFA Inhibitors CAS: 2348281-06-9
(Analogous/Related) | Purity Target: >98% ee[1]

Executive Summary

(2S)-2-methoxypropane-1-thiol is a high-value chiral building block used to introduce the
(S)-2-methoxypropylthio moiety into agrochemical scaffolds. This structural motif is critical for
optimizing the lipophilicity and metabolic stability of herbicides, particularly in the pyrazole and
isoxazoline classes (analogs of Pyroxasulfone and Dimethenamid-P).

Unlike racemic side chains, the (2S)-enantiomer often exhibits superior binding affinity to target
enzymes (e.g., VLCFA elongases) and reduced environmental load. This guide details a
scalable, self-validating protocol for synthesizing this thiol from the chiral pool and coupling it to
an agrochemical core.

Chemical Profile & Mechanistic Insight[1][2]
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Property Specification Criticality
) Stereochemistry defines
IUPAC Name (2S)-2-methoxypropane-1-thiol ) o
bioactivity.
Primary thiol (nucleophile);
Structure
-methoxy (stabilizer).
o ) Derived from L-Lactic Acid (S-
Chirality (S)-Enantiomer _ _
configuration preserved).
N ) Volatile; requires careful
Boiling Point ~110-115 °C (est.) o
distillation.
Ideal for
High Nucleophilicity (Soft
Reactivity J P Y and
Base)
reactions.

Mechanistic Insight: The

-methoxy group provides an inductive effect that modulates the acidity of the thiol proton (

~10-11), making the corresponding thiolate a controlled nucleophile. This reduces side
reactions (like disulfide formation) compared to simple alkyl thiols during coupling.

Synthesis Protocol: The "Chiral Pool" Route

Objective: Synthesize (2S)-2-methoxypropane-1-thiol starting from (S)-Methyl Lactate. Scale:
100 g Pilot Batch.

Phase A: Precursor Synthesis ((S)-2-methoxypropan-1-
ol)

Rationale: Direct methylation of propylene oxide yields the wrong regioisomer (1-methoxy-2-
propanol). We must start from lactate to guarantee the 2-methoxy-1-ol structure.

Workflow Diagram (DOT):
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Caption: Stereoconservative synthesis route from (S)-Methyl Lactate to the target thiol.

Detailed Steps:
o O-Methylation:

[¢]

Reagents: (S)-Methyl Lactate (1.0 eq), Methyl lodide (1.5 eq),

(1.0 eq) or

Condition: Reflux in

[e]

or THF for 12h.

o

Checkpoint: Monitor disappearance of OH peak in IR (

).

[¢]

Note: Using
prevents racemization at the chiral center compared to strong bases.
e Reduction:

o Reagents:

(0.75 eq) in anhydrous THF at 0°C.

o Process: Add ester dropwise.[2] Warm to RT. Quench with Fieser method.
o Output: (S)-2-methoxypropan-1-ol.

e Activation (Mesylation):
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o Reagents: Methanesulfonyl chloride (MsCl, 1.1 eq), Triethylamine (TEA, 1.2 eq), DCM
solvent.

o Temp: -10°C to 0°C.

o Mechanism: Converts the poor leaving group (-OH) into a good leaving group (-OMs)
without touching the chiral center at C2.

e Thio-Substitution (Inversion-Free):
o Reagents: Potassium Thioacetate (KSAc, 1.2 eq) in DMF.
o Reaction: Heat to 60°C for 4h. The nucleophile attacks C1 (primary carbon).

o Crucial: Since the substitution is at C1 (achiral), the stereocenter at C2 is preserved, not
inverted.

o Hydrolysis: Treat the thioacetate with

under

atmosphere to liberate the free thiol.

Application Protocol: Agrochemical Coupling

Scenario: Coupling the thiol to a 3-chloro-isoxazoline or 4-chloromethyl-pyrazole core (common
in Pyroxasulfone-type synthesis).

Workflow Diagram (DOT):
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Caption: General coupling workflow for installing the chiral thio-sidechain.

Step-by-Step Coupling Procedure:

e Preparation:
o Purge reaction vessel with Nitrogen (Thiol is sensitive to air oxidation).
o Dissolve Electrophilic Core (1.0 eq) in Acetonitrile (MeCN).

¢ Nucleophilic Attack:
o Add (2S)-2-methoxypropane-1-thiol (1.1 eq).

o Add Base:
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(2.0 eq) or
(for faster kinetics).

o Temp: 50-70°C. Monitor by HPLC.

o Self-Validating Check: The disappearance of the thiol odor and the appearance of a less
polar spot on TLC indicates thioether formation.

o Workup:

o Filter inorganic salts.

o Concentrate filtrate.

o Partition between EtOAc and Water. Wash organic layer with brine.
o Oxidation (If targeting Sulfone):

o Dissolve Sulfide in DCM.

o Add mCPBA (2.2 eq) at 0°C.

o Result: Conversion of

to

. The chiral center at the methoxypropyl tail remains unaffected.

Quality Control & Analytics

To ensure the "E-E-A-T" standard of the final product, the following analytical suite is required:
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Method Parameter Acceptance Criteria
Doublet for
1H NMR Structure Confirmation at C2; Singlet for
) ) ] > 98.0% (Use Chiralcel OD-H
Chiral GC / HPLC Enantiomeric Excess (ee)

or equivalent).[1]

Positive (Yellow color) for
Ellman's Test Free Thiol Content intermediate; Negative for

coupled product.

) < 0.1% (Water interferes with
Karl Fischer Water Content )
coupling).

Safety & Handling (HSE)

e Odor Control: Thiols have a low odor threshold. Use bleach (NaOCI) traps for all vents to
oxidize escaping vapors.

o Flammability: Flash point is low (~15°C). Ground all equipment.

 Toxicity: Treat as a potential skin sensitizer and irritant. Double-glove (Nitrile).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. CN110862303A - Preparation method of s-metolachlor - Google Patents
[patents.google.com]

3. Pyroxasulfone - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Application Note: (2S)-2-methoxypropane-1-thiol in
Agrochemical Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6236624/docs#application-note-2s-2-
methoxypropane-1-thiol-in-agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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